2-Hexenoic acid, methyl ester
Overview
Description
2-Hexenoic acid, methyl ester is a natural product found in Annona muricata and Carica papaya with data available.
Scientific Research Applications
Hydrogenation Reactions : 2-Hexenoic acid, methyl ester undergoes hydrogenation on supported metal catalysts, leading to the formation of intermediates like 2-hexenoic and 3-hexenoic acids and further hydrogenation to hexanoic acid, with palladium being the most active and selective catalyst (Kluson et al., 1996).
Thermal Oxidation and Decomposition Products : When oxidized, this compound produces various decomposition products including aldehydes, ketones, shorter chain acids or esters, hydroxy-derivatives, and dimers. Epoxyesters and 4-oxo-derivatives were major products from the esters (Whitlock & Nawar, 1976).
Asymmetric Transfer in Chemical Synthesis : The ester enolate Claisen rearrangement of (R)-1-methyl-(E)-2-butenyl hydroxyacetate demonstrates complete asymmetric transfer, providing a method for stereocontrolled synthesis of optically active pheromones (Fujisawa et al., 1984).
Jet-Stirred Reactor Oxidation Study : An investigation in a jet-stirred reactor revealed the oxidation processes of trans-methyl-3-hexenoate, emphasizing the role of the C=C double bond in fuel oxidation and its effect on the formation of reaction intermediates (Zhang et al., 2014).
Production in Medicinal Plants : In response to methyl jasmonate, the medicinal herbal plant Achyranthes bidentata produces methyl (E)‐2‐hexenoate, a sweet-odor ester, through a specific pathway from (Z)‐2‐hexenol (Tamogami et al., 2015).
Role in Isomerization/Hydroformylation of Fatty Acid Methyl Esters : A bimetallic approach using a palladium-based isomerization catalyst and a rhodium-based hydroformylation catalyst has been developed for the selective conversion of fatty acid methyl esters, using methyl 3-hexenoate as a model substrate (Gaide et al., 2017).
Polyhydroxyalkanoates Production : In a study involving Ralstonia pickettii bacteria, 4-hexenoic acid methyl ester was identified as a major compound in the production of biodegradable polymers, highlighting its potential in packaging, agricultural, biomedical, and pharmaceutical applications (Asranudin et al., 2022).
Autoignition Study in Engine Blends : A study on autoignition of binary fuel blends of n-heptane and C7 esters, including n-heptane/methyl hexenoate, revealed insights into the reactivity and major oxidation pathways of methyl hexenoate and methyl 3-hexenoate (Zhang & Boehman, 2012).
properties
IUPAC Name |
methyl hex-2-enoate |
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InChI |
InChI=1S/C7H12O2/c1-3-4-5-6-7(8)9-2/h5-6H,3-4H2,1-2H3 |
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InChI Key |
GFUGBRNILVVWIE-UHFFFAOYSA-N |
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Canonical SMILES |
CCCC=CC(=O)OC |
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Molecular Formula |
C7H12O2 |
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DSSTOX Substance ID |
DTXSID2062375 |
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| Record name | 2-Hexenoic acid, methyl ester | |
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Molecular Weight |
128.17 g/mol |
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Physical Description |
Colourless mobile liquid; Fruity aroma |
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| Record name | (E,Z)-Methyl 2-hexenoate | |
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Solubility |
Very slightly soluble in water; soluble in oils, Soluble (in ethanol) |
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Density |
0.911-0.916 |
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| Record name | (E,Z)-Methyl 2-hexenoate | |
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CAS RN |
2396-77-2 |
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